Cas no 15356-70-4 (Menthol)

Menthol Properties

Names and Identifiers

• Menthol
• D-Menthol
• 2-Isopropyl-5-methylcyclohexanol
• 3-p-Menthol
• 4-Isopropyl-1-methylcyclohexan-3-ol
• 5-methyl-2-(1-methylethyl)-,(1.alpha.,2.beta.,5.alpha.)-(+-)-Cyclohexanol
• 5-methyl-2-(1-methylethyl)-,(1alpha,2beta,5alpha)-(+/-)-cyclohexano
• cis-1,3-trans-1,4-(+-)-mentho
• Cyclohexanol, 5-methyl-2-(1-methylethyl)-, (1alpha,2beta,5alpha)-(±
• cyclohexanol,5-methyl-2-(1-methylethyl)-,(1-alpha,2-beta,5-alpha)
• d,1-menthol
• (?)-Menthol
• (+/-)-Menthol
• DL-Menthol
• racementhol
• FEMA 2665
• NCI-C50000
• MENTHOL, DL-
• mentholracemic
• l -Menthol, natural
• DL-Menthol;(+/-)-Menthol
• +Expand

• MDL： MFCD00001484
• InChIKey： NOOLISFMXDJSKH-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H20O/c1-7(2)9-5-4-8(3)6-10(9)11/h7-11H,4-6H2,1-3H3
• SMILES： OC1CC(C)CCC1C(C)C

Computed Properties

• Exact Mass: 156.15100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Heavy Atom Count: 11
• Complexity: 120
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.43950
• PSA: 20.23000
• Refractive Index: 1.4615
• Boiling Point: 216 °C(lit.)
• Melting Point: 34-36 °C(lit.)
• Vapor Pressure: 0.8 mm Hg ( 20 °C)
• Flash Point: 200 °F
• FEMA: 2665
• Color/Form: 2000 μg/mL in methanol
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.89 g/mL at 25 °C(lit.)